Cas no 1361813-58-2 (Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1361813-58-2
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4933018
• Update Time: 2025-06-08

Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H11F5N2O2/c1-20-8(19)3-7-6(10(12)13)2-5(4-17)9(18-7)11(14,15)16/h2,10H,3-4,17H2,1H3
• InChI Key： NLNOBRRRCQZZHW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C(F)(F)F)N=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate

Introduction to Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1361813-58-2)

Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1361813-58-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in medicinal chemistry.

The molecular structure of Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate incorporates several key functional groups, including an amino methyl group, difluoromethyl, and trifluoromethyl substituents. These features contribute to its unique chemical properties and potential applications in the development of novel therapeutic agents. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in the development of fluorinated pyridines due to their enhanced binding affinity and improved pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to increased potency and selectivity in drug design. Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate exemplifies this trend, as its structural features align well with the principles of modern medicinal chemistry.

One of the most compelling aspects of Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate is its potential as a building block for more complex pharmacophores. The compound's versatile reactivity allows for further functionalization, enabling chemists to design derivatives with tailored biological activities. This flexibility is particularly valuable in the context of drug discovery, where iterative optimization is often required to achieve desired therapeutic effects.

Recent research has highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can enhance the binding interactions between a drug molecule and its target receptor, leading to improved efficacy. Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate has been explored as a potential scaffold for such applications, with preliminary studies suggesting promising results.

The synthesis of Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-acetate presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions and fluorination methods have been instrumental in achieving high yields and purity levels.

In conclusion, Methyl 3-(aminomethy l)-5-(difluorometh yl)-2-(trif luoro methyl)py ridine-6-aceta te (CAS No. 1361813-58-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new ways to leverage fluorinated pyridines, compounds like this one are poised to play a crucial role in shaping the future of drug development.